Cas no 52726-30-4 (1H-Imidazole, 4-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole, 4-methyl-1-(phenylmethyl)-
• CAS No: 52726-30-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 336122
• PubChem ID: 11829920
• Update Time: 2025-04-19

1H-Imidazole, 4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-methyl-1-(phenylmethyl)-
• 1-benzyl-4-methylimidazole
• DTXSID20474022
• SCHEMBL1196872
• 52726-30-4

• Inchi： 1S/C11H12N2/c1-10-7-13(9-12-10)8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChI Key： IXRPSXPLZBCCLC-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų